Cas no 499190-78-2 (1-{4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}ethan-1-one)

• Product Name: 1-{4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}ethan-1-one
• CAS No: 499190-78-2
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD00607779
• CID: 3107056
• PubChem ID: 789771
• Update Time: 2025-07-02

1-{4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-methoxy-3-(morpholin-4-ylmethyl)phenyl]ethanone
• 1-{4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}ethan-1-one
• CS-0221614
• G19569
• MFCD00607779
• SCHEMBL334535
• EN300-09600
• 499190-78-2
• 1-[4-methoxy-3-(morpholin-4-ylmethyl)phenyl]ethan-1-one
• Z54748095
• AKOS001082759

• MDL： MFCD00607779
• Inchi： 1S/C14H19NO3/c1-11(16)12-3-4-14(17-2)13(9-12)10-15-5-7-18-8-6-15/h3-4,9H,5-8,10H2,1-2H3
• InChI Key： KAPLNQBKFJMRTN-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=C(C(C)=O)C=CC=2OC)CC1

Computed Properties

• Exact Mass: 249.13649347Da
• Monoisotopic Mass: 249.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.8Ų

Additional information on 1-{4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}ethan-1-one

Comprehensive Overview of 1-{4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}ethan-1-one (CAS No. 499190-78-2)

1-{4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}ethan-1-one, with the CAS number 499190-78-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a methoxy group, a morpholine moiety, and a phenyl-ethanone backbone, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals often search for its synthesis methods, applications in drug discovery, and physicochemical properties, reflecting its growing relevance in modern science.

The compound's molecular formula and structural features have been extensively studied to understand its potential in medicinal chemistry. Its morpholin-4-ylmethyl group is particularly noteworthy, as morpholine derivatives are frequently employed in the design of bioactive molecules. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they serve as key building blocks for high-throughput screening and molecular docking studies.

One of the most searched questions regarding CAS 499190-78-2 is its role in kinase inhibitor development. Kinases are critical targets in oncology and inflammatory diseases, and this compound's scaffold has shown promise in early-stage research. Additionally, its solubility, stability, and reactivity under various conditions are frequently explored topics, as these properties are essential for formulation development and process optimization.

From a green chemistry perspective, the synthesis of 1-{4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}ethan-1-one has been optimized to reduce waste and improve yield. Innovations such as catalytic methods and microwave-assisted synthesis have been applied to enhance efficiency, aligning with the industry's shift toward sustainable practices. This aligns with broader searches for eco-friendly synthetic routes and green solvents in organic chemistry.

In analytical chemistry, the compound's spectroscopic data (e.g., NMR, IR, and mass spectrometry) are widely documented, aiding in its identification and purity assessment. Researchers often seek reference spectra and chromatographic conditions for quality control, underscoring its importance in method validation and regulatory compliance.

The growing interest in precision medicine and personalized therapeutics has also brought attention to compounds like 499190-78-2. Its potential as a pharmacophore in targeted therapies is a hot topic, particularly in forums discussing next-generation drug design. Furthermore, its compatibility with bioconjugation techniques makes it a candidate for prodrug development and drug delivery systems.

In summary, 1-{4-methoxy-3-[(morpholin-4-yl)methyl]phenyl}ethan-1-one (CAS 499190-78-2) is a multifaceted compound with applications spanning drug discovery, material science, and analytical chemistry. Its structural complexity and functional diversity continue to inspire research, making it a subject of enduring interest in both academic and industrial settings.